1-(5-bromo-1H-indol-2-yl)ethan-1-amine

• IUPAC Name: 1-(5-bromo-1H-indol-2-yl)ethanamine
• InChI: InChI=1S/C10H11BrN2/c1-6(12)10-5-7-4-8(11)2-3-9(7)13-10/h2-6,13H,12H2,1H3
• InChI Key: KLDQUFGYDBRYGS-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=C(N1)C=CC(=C2)Br)N
• Molecular Formula: C10H11BrN2
• Molecular Weight: 239.11 g/mol

Description

“1-(5-bromo-1H-indol-2-yl)ethan-1-amine” is a compound that falls under the category of indole derivatives. Indole derivatives are known for their broad range of chemical and biological properties. They are the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Scientific Research Applications

Amine-Induced Rearrangements

• Pseudo-Favorskii Mechanism : The reaction of certain bromo-indolyl-propanones with primary amines can lead to amides through a pseudo-Favorskii mechanism. These amides can be further processed into β-substituted tryptamines or hydrolyzed to produce substituted indole-3-acetic acids (Sanchez & Parcell, 1990).

Structural Evaluation

• Crystal Structures : The synthesis of derivatives like 1-(5-methyl-1H-indol-6-yl)ethan-1-one and their crystal structures have been reported, providing insights into molecular interactions and structural properties (Kukuljan, Kranjc, & Perdih, 2016).

Domino Reactions

• Ortho-Bromo(propa-1,2-dien-1-yl)arenes : These compounds exhibit novel reactivity under palladium catalysis in the presence of secondary amines, forming enamines and indoles through a series of concerted reactions (Masters, Wallesch, & Bräse, 2011).

Marine Sponge Alkaloids

• Bisindole Alkaloids : Isolation of bisindole alkaloids from marine sponges, which includes compounds related to 1-(5-bromo-1H-indol-2-yl)ethan-1-amine, highlights their potential in natural product chemistry (McKay, Carroll, Quinn, & Hooper, 2002).

Future Directions

Indole derivatives, including “1-(5-bromo-1H-indol-2-yl)ethan-1-amine”, have a wide range of biological activities and have immense potential to be explored for newer therapeutic possibilities. The development of novel drugs that overcome antimicrobial resistance (AMR) problems is a key future direction.

Mechanism of Action

Target of Action

It’s known that indole derivatives, which this compound is a part of, play a significant role in cell biology . They are biologically active compounds used for the treatment of various disorders in the human body .

Mode of Action

Indole derivatives are known to bind with high affinity to multiple receptors , which could suggest a similar interaction for this compound.

Biochemical Pathways

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that this compound may affect multiple biochemical pathways.

Result of Action

Given the broad spectrum of biological activities associated with indole derivatives , it can be inferred that this compound may have diverse effects at the molecular and cellular levels.